Cas no 1018700-50-9 (Methyl 3-hydroxy-3-(piperidin-3-yl)propanoate)

• Product Name: Methyl 3-hydroxy-3-(piperidin-3-yl)propanoate
• CAS No: 1018700-50-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 2182551
• Update Time: 2023-08-06

Methyl 3-hydroxy-3-(piperidin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-3-(piperidin-3-yl)propanoate
• AM90445

• Inchi： 1S/C9H17NO3/c1-13-9(12)5-8(11)7-3-2-4-10-6-7/h7-8,10-11H,2-6H2,1H3
• InChI Key： KCKMBIQGOREWRL-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Topological Polar Surface Area: 58.6